1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride

• IUPAC Name: 1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfonylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H17N3O4S.ClH/c1-15-5-3-8-11-9(16-12-8)7(10)4-6-17(2,13)14;/h7H,3-6,10H2,1-2H3;1H
• InChI Key: QGOFAOPVKHGBFN-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NOC(=N1)C(CCS(=O)(=O)C)N.Cl
• Molecular Formula: C9H18ClN3O4S
• Molecular Weight: 299.78 g/mol

Description

This compound features a 1,2,4-oxadiazole core substituted at position 3 with a 2-methoxyethyl group and at position 5 with a propan-1-amine chain modified by a methylsulfonyl group at the third carbon. The hydrochloride salt enhances solubility, a common strategy for improving bioavailability in pharmaceuticals. The 1,2,4-oxadiazole scaffold is notable for metabolic stability and hydrogen-bonding capabilities, making it valuable in drug discovery .

Biological Activity

1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound based on available research findings and data.

The chemical structure of the compound is characterized by the presence of an oxadiazole ring, which is known for its diverse biological activities. Its molecular formula is $C_{11}H_{19}ClN_{3}O_{6}S$, with a molecular weight of approximately 321.35 g/mol. The compound is soluble in various solvents, which can influence its bioavailability and pharmacokinetics.

Antimicrobial Activity

Research indicates that compounds containing oxadiazole moieties exhibit significant antimicrobial properties. For instance, studies have shown that oxadiazole derivatives can inhibit the growth of various bacteria and fungi. The specific activity of 1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride against specific strains remains to be fully elucidated.

Anticancer Potential

The compound's structure suggests potential anticancer activity, particularly through modulation of signaling pathways involved in tumor proliferation. Preliminary studies have indicated that similar oxadiazole derivatives can inhibit the phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway, which is crucial for cancer cell survival and proliferation .

Structure-Activity Relationship (SAR)

The biological activity of oxadiazole-containing compounds often correlates with their structural features. The presence of substituents on the oxadiazole ring can significantly influence their pharmacological profiles. For example:

Compound	Activity	Notable Features
Compound A	Antimicrobial	Strong activity due to electron-withdrawing groups
Compound B	Anticancer	Effective against PI3K pathway with specific substituents
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride	TBD	Contains methoxyethyl and methylsulfonyl groups

Comparison with Similar Compounds

Structural Analogues of 1,2,4-Oxadiazole Derivatives

The following table highlights key structural and physicochemical differences between the target compound and analogues:

Compound Name	Substituent on Oxadiazole	Side Chain Modification	Salt Form	Molecular Weight	Molecular Formula	Reference
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine HCl	2-Methoxyethyl	3-(Methylsulfonyl)propan-1-amine	Hydrochloride	~339.8*	C9H18ClN3O3S
1-(3-Methyl-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine HCl ()	Methyl	3-(Methylthio)propan-1-amine	Hydrochloride	223.72	C7H14ClN3OS
3-[3-(2-Methylpropyl)-1,2,4-oxadiazol-5-yl]propan-1-amine HCl ()	2-Methylpropyl	Unmodified propan-1-amine	Hydrochloride	N/A	C10H20ClN3O
1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine HCl ()	Cyclopropyl	2-Methylpropan-1-amine	Hydrochloride	N/A	C10H16ClN3O
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate ()	2-Methoxyethyl	3-(Methylthio)propan-1-amine	Oxalate	N/A	N/A

*Calculated based on formula.

Key Differences and Implications

• Cyclopropyl () may confer rigidity and altered lipophilicity . Methylsulfonyl vs. Methylthio: The methylsulfonyl group (-SO2CH3) is strongly electron-withdrawing, enhancing stability and acidity compared to the electron-donating methylthio (-SCH3) group in . This difference could influence metabolic pathways and target binding .

• Salt Forms :

  • Hydrochloride salts (target compound, ) are typical for improving aqueous solubility. The oxalate salt () may offer alternative crystallinity or stability profiles .
• In contrast, the 2-methoxyethyl group balances polarity and lipophilicity . Cyclopropyl () introduces ring strain, which might affect conformational preferences in receptor binding .